2-((1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: 2-[1-benzyl-5-(3,4-dichlorophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H15Cl2N3OS/c19-14-7-6-13(8-15(14)20)16-9-22-18(25-11-17(21)24)23(16)10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H2,21,24)
• InChI Key: WWRSCQDAUKCACF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=CN=C2SCC(=O)N)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H15Cl2N3OS
• Molecular Weight: 392.3 g/mol

Description

The compound “2-((1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl)thio)acetamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered planar ring, which includes two nitrogen atoms that make it a popular choice in many pharmaceuticals.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present in the molecule. For example, the imidazole ring is known to participate in various chemical reactions.

Scientific Research Applications

Antibacterial Applications

• The synthesis of derivatives including 2-((1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl)thio)acetamide has shown significant antibacterial activity. A study explored various derivatives for their potential as antibacterial agents, highlighting their effectiveness against certain bacteria (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Antitumor Activity

• Some derivatives of this compound have been evaluated for their antitumor activity. In particular, research has demonstrated their potential against various human tumor cell lines, emphasizing their role in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Corrosion Inhibition

• Certain benzimidazole derivatives, related to 2-((1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl)thio)acetamide, have been synthesized and shown to be effective as corrosion inhibitors for carbon steel in acidic environments (Rouifi et al., 2020).

Pharmaceutical Research

• In pharmaceutical research, compounds similar to 2-((1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl)thio)acetamide have been identified as potent inhibitors of human enzymes, demonstrating potential for the treatment of diseases involving enzyme overexpression (Shibuya et al., 2018).

Antioxidant Applications

• Benzimidazole derivatives, structurally related to the compound , have been studied for their antioxidant properties in local base oils. These studies contribute to understanding the role of such compounds in preventing oxidative damage (Basta et al., 2017).

Anticancer Agents

• Research has also been conducted on benzimidazole-thiazole derivatives, which are structurally similar, for their potential as anticancer agents. These compounds have shown promising activity against cancerous cell lines (Nofal et al., 2014).

Acidity Determination

• The acidity constants of acetamide derivatives, including those structurally related to 2-((1-benzyl-5-(3,4-dichlorophenyl)-1H-imidazol-2-yl)thio)acetamide, have been determined through UV spectroscopic studies, providing valuable insights for pharmaceutical applications (Duran & Canbaz, 2013).

Mechanism of Action

Target of Action

It is known that many indole derivatives, which share a similar structure with this compound, bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the specific targets involved.

Biochemical Pathways

Indole derivatives are known to affect a variety of biological activities, suggesting that they may impact multiple biochemical pathways .

Result of Action

Given the broad range of biological activities associated with indole derivatives, it is likely that this compound would have diverse molecular and cellular effects .

Future Directions

Future research on this compound could involve further exploration of its potential uses, particularly in pharmaceutical applications given the presence of an imidazole ring which is common in many drugs.